Cas no 532967-00-3 (2-ethyl-4-hydroxybenzaldehyde)

2-ethyl-4-hydroxybenzaldehyde structure
2-ethyl-4-hydroxybenzaldehyde structure
Product Name:2-ethyl-4-hydroxybenzaldehyde
CAS No:532967-00-3
MF:C9H10O2
MW:150.174502849579
MDL:MFCD16997641
CID:938294
PubChem ID:45082911
Update Time:2025-04-19

2-ethyl-4-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • null
    • 2-ethyl-4-hydroxybenzaldehyde
    • DA-05149
    • EN300-198932
    • SCHEMBL1838722
    • MB23751
    • Z1255421932
    • Benzaldehyde, 2-ethyl-4-hydroxy- (9CI)
    • 532967-00-3
    • 2-ETHYL-4-HYDROXY-BENZALDEHYDE
    • DTXSID80665358
    • NHONMDAFARLXAU-UHFFFAOYSA-N
    • MDL: MFCD16997641
    • Inchi: 1S/C9H10O2/c1-2-7-5-9(11)4-3-8(7)6-10/h3-6,11H,2H2,1H3
    • InChI Key: NHONMDAFARLXAU-UHFFFAOYSA-N
    • SMILES: OC1C=CC(C=O)=C(C=1)CC

Computed Properties

  • Exact Mass: 150.068079557g/mol
  • Monoisotopic Mass: 150.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.134±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 51-52 ºC
  • Boiling Point: 278.3±20.0 ºC (760 Torr),
  • Flash Point: 116.5±14.4 ºC,
  • Solubility: Very slightly soluble (0.89 g/l) (25 º C),

2-ethyl-4-hydroxybenzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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2-ethyl-4-hydroxybenzaldehyde
532967-00-3
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$ 70.00 2022-06-07
TRC
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$ 230.00 2022-06-07
TRC
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$ 340.00 2022-06-07
Enamine
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$197.0 2023-09-16
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$293.0 2023-09-16
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EN300-198932-0.25g
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Enamine
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Enamine
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Enamine
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Enamine
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